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Compound of Interest

Compound Name: (S)-(+)-1-Methoxy-2-propanol

Cat. No.: B1353307

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is
paramount for the protection of personnel and the ecosystem. This guide provides essential,
immediate safety and logistical information for the proper disposal of (S)-(+)-1-Methoxy-2-
propanol, a flammable liquid also known as Propylene Glycol Monomethyl Ether (PGME).
Adherence to these procedures is critical for maintaining a safe laboratory environment and
complying with regulatory standards.

(S)-(+)-1-Methoxy-2-propanol is classified as a flammable liquid and may cause drowsiness
or dizziness.[1][2][3] Therefore, its disposal must be handled as hazardous waste in

accordance with all applicable local, state, and federal regulations.[4][5][6] Improper disposal,
such as discarding with municipal waste or pouring down the drain, is strictly prohibited.[1][7]

Immediate Safety and Disposal Protocol

In the event of a spill or when preparing for waste disposal, the following steps should be
taken:

» Ensure Adequate Ventilation: Work in a well-ventilated area to avoid the inhalation of vapors.

[1]8]

o Eliminate Ignition Sources: (S)-(+)-1-Methoxy-2-propanol is flammable.[1][2][3][8][9]
Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[1][2][8][10]
Use non-sparking tools and explosion-proof equipment.[4][10][11]
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» Wear Personal Protective Equipment (PPE): Appropriate PPE, including protective gloves,
clothing, and eye/face protection, must be worn.[10] If there is a risk of vapor inhalation,
respiratory protection may be required.

o Containment of Spills: For minor spills, absorb the chemical with a non-combustible, inert
material such as sand, earth, or vermiculite.[1][2][4][5][8]

o Waste Collection: Collect the absorbed material and any unused product into clearly labeled,
sealed containers for disposal.[1][4][5][8] Contaminated packaging should be treated with the
same level of caution and disposed of as hazardous waste.[9]

o Professional Disposal: Arrange for a licensed and authorized waste disposal company to
collect and manage the hazardous waste.[1][3] The primary recommended method of
disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.

[3][6]

Quantitative Data Summary

While specific disposal concentration limits are subject to local regulations, the following table
summarizes key physical and regulatory identifiers for (S)-(+)-1-Methoxy-2-propanol.

Property Value Reference

CAS Number 107-98-2 [1]19]

UN Number 3092 [819]

Hazard Class 3 (Flammable Liquid) [61[81I9]

Packing Group 1 [8]

Flash Point Approximately 32°C (90°F) Varies slightly by source

Explosive Limits Lower: ~1.7% (V) Upper: Varies slightly by source
~11.5% (V)

Waste Hazard Property HP 3 Flammable [9]

Disposal Workflow
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The following diagram illustrates the decision-making and operational workflow for the proper
disposal of (S)-(+)-1-Methoxy-2-propanol.

Start: Chemical Handling

Unused (S)-(+)-1-Methoxy-2-propanol or Spill Occurs
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Click to download full resolution via product page

Disposal workflow for (S)-(+)-1-Methoxy-2-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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